Cas no 178451-61-1 (Adenosine3'-(tetrahydrogen triphosphate), 2',5'-dideoxy-, sodium salt (9CI))

Adenosine3'-(tetrahydrogen triphosphate), 2',5'-dideoxy-, sodium salt (9CI) structure
178451-61-1 structure
Product Name:Adenosine3'-(tetrahydrogen triphosphate), 2',5'-dideoxy-, sodium salt (9CI)
CAS No:178451-61-1
MF:C10H15N5NaO11P3
MW:497.164055109024
CID:112888
PubChem ID:71312448
Update Time:2025-04-18

Adenosine3'-(tetrahydrogen triphosphate), 2',5'-dideoxy-, sodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine3'-(tetrahydrogen triphosphate), 2',5'-dideoxy-, sodium salt (9CI)
    • ddATP
    • sodium,[[[(2S,5R)-5-(6-aminopurin-9-yl)oxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl] hydrogen phosphate
    • 2',3'-Dideoxyadenosine 5'-triphosphate Sodium salt Solution
    • 2μ,3μ-Dideoxyadenosine 5μ-triphosphate solution sodium salt
    • 2' 3'-DIDEOXYADENOSINE 5'-TRIPHOSPHATE S
    • 2'3'-Dideoxyadenosine 5'-triphosphate sodiuM salte (ddATP)
    • 2μ,3μ-Dideoxyadenosine 5μ-triphosphate solution sodium salt
    • 132619-65-9
    • Adenosine5'-(tetrahydrogen triphosphate),2',3'-dideoxy-,disodium salt(9ci)
    • 2/' 3/'-DIDEOXYADENOSINE 5/'-TRIPHOSPHATE S
    • DTXSID20746812
    • Ddatp sodium salt
    • sodium;[[[(2S,5R)-5-(6-aminopurin-9-yl)oxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl] hydrogen phosphate
    • 178451-61-1
    • sodium ((2S,5R)-5-(6-amino-9H-purin-9-yl)tetrahydrofuran-2-yl)methyl trihydrogentriphosphate
    • Inchi: 1S/C10H16N5O11P3.Na/c11-9-8-10(13-4-12-9)15(5-14-8)7-2-1-6(24-7)3-23-28(19,20)26-29(21,22)25-27(16,17)18;/h4-7H,1-3H2,(H,19,20)(H,21,22)(H2,11,12,13)(H2,16,17,18);/q;+1/p-1/t6-,7+;/m0./s1
    • InChI Key: LSONWOOBEILFDO-UOERWJHTSA-M
    • SMILES: P(=O)(O)(OP(=O)(O)OP(=O)(O)[O-])OC[C@@H]1CC[C@H](N2C=NC3C(N)=NC=NC2=3)O1.[Na+]

Computed Properties

  • Exact Mass: 496.98786159g/mol
  • Monoisotopic Mass: 496.98786159g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 750
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 242Ų
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